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Introduction:

JWG-071 is a potent and selective, ATP-competitive inhibitor of Extracellular signal-regulated

kinase 5 (ERK5), also known as Big Mitogen-activated Protein Kinase 1 (BMK1). The

MEK5/ERK5 signaling pathway is increasingly recognized for its critical role in cancer

progression, influencing cell proliferation, survival, invasion, and metastasis.[1][2]

Dysregulation of this pathway has been implicated in various malignancies, making ERK5 a

compelling target for therapeutic intervention. JWG-071 offers a valuable tool for investigating

the biological functions of ERK5 and evaluating its therapeutic potential in cancer cell lines.

Notably, it exhibits improved selectivity for ERK5 over Bromodomain-containing protein 4

(BRD4) compared to previous inhibitors like XMD8-92.[3]

These application notes provide a comprehensive overview of the use of JWG-071 in cancer

cell line research, including its mechanism of action, quantitative data on its activity, and

detailed protocols for key experimental assays.
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Target IC50 (nM) Assay Type

ERK5 88 Biochemical Kinase Assay

LRRK2 109 Biochemical Kinase Assay

IC50 values represent the concentration of JWG-071 required to inhibit 50% of the kinase

activity in a biochemical assay.[4]

Cellular Activity of JWG-071 in Cancer Cell Lines
Cell Line Cancer Type Assay IC50 (µM)

Ishikawa Endometrial Cancer Cytotoxicity 2-3

AN3CA Endometrial Cancer Cytotoxicity 2-3

ARK1 Endometrial Cancer Cytotoxicity 2-3

IC50 values represent the concentration of JWG-071 required to induce 50% cytotoxicity in the

indicated cancer cell lines.[1] While JWG-071 has shown cytotoxic effects in prostate, cervical,

neuroblastoma, and glioblastoma cancer cell lines, specific IC50 values are not yet broadly

published.[1]
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Caption: The MEK5/ERK5 signaling pathway and the inhibitory action of JWG-071.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. The ERK5/NF-κB signaling pathway targets endometrial cancer proliferation and survival -
PMC [pmc.ncbi.nlm.nih.gov]

2. researchgate.net [researchgate.net]

3. Viability fingerprint of glioblastoma cell lines: roles of mitotic, proliferative, and epigenetic
targets - PMC [pmc.ncbi.nlm.nih.gov]

4. rsc.org [rsc.org]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b608267?utm_src=pdf-body-img
https://www.benchchem.com/product/b608267?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC9485191/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9485191/
https://www.researchgate.net/figure/IC50-Values-for-small-molecule-inhibitors-and-topotecan-in-neuroblastoma-cell-lines_tbl1_301587189
https://pmc.ncbi.nlm.nih.gov/articles/PMC8514540/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8514540/
https://www.rsc.org/suppdata/d4/dt/d4dt03219e/d4dt03219e3.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608267?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer
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Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608267#jwg-071-for-inhibiting-erk5-in-cancer-cell-
lines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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